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Compound of Interest

Compound Name:
tert-Butyl 2-

isopropylhydrazinecarboxylate

Cat. No.: B177040 Get Quote

An In-depth Technical Guide to tert-Butyl 2-isopropylhydrazinecarboxylate

This technical guide provides comprehensive information on tert-Butyl 2-
isopropylhydrazinecarboxylate, catering to researchers, scientists, and professionals in drug

development.

Compound Identification
The Chemical Abstracts Service (CAS) number for tert-Butyl 2-
isopropylhydrazinecarboxylate is 16689-35-3.[1][2][3] This unique identifier is crucial for

unambiguous identification in chemical databases and literature.

Physicochemical Properties
A summary of the key physicochemical properties of tert-Butyl 2-
isopropylhydrazinecarboxylate is presented in the table below.
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Property Value Source

Molecular Formula C8H18N2O2 [1][2][3]

Molecular Weight 174.24 g/mol [2][4]

Melting Point 47-51 °C [2]

Boiling Point 80 °C at 0.6 mmHg [2]

Density 0.956 g/cm³ [2]

Appearance
White to almost white crystal-

powder
[2]

Solubility Soluble in Methanol [2]

Storage Temperature 2-8 °C, under inert gas [2][4]

Nomenclature and Synonyms
This compound is known by several names in the chemical literature, which are listed in the

table below for cross-referencing.

Synonym

1-Boc-2-isopropylhydrazine

tert-Butyl 3-(Isopropyl)carbazate

1-tert-Butoxycarbonyl-2-isopropylhydrazine

3-(Isopropyl)carbazic Acid tert-Butyl Ester

2-Isopropylhydrazinecarboxylic acid tert-butyl ester

Hydrazinecarboxylic acid, 2-(1-methylethyl)-, 1,1-dimethylethyl ester

Experimental Protocol: Synthesis
A common method for the synthesis of tert-Butyl 2-isopropylhydrazinecarboxylate involves

the reduction of tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate.[2]
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Materials:

tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate (3.0 mmol, 0.51 g)

Tetrahydrofuran (THF), 20 mL

Sodium cyanoborohydride (NaBH3CN) (3.0 mmol, 0.19 g)

Bromocresol green indicator

p-Toluenesulfonic acid in THF (3.0 mmol, 0.57 g in 1.5 mL)

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated saline solution

1M Sodium hydroxide solution

Ethanol

Dichloromethane

Methanol

Procedure:

Dissolve tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate (0.51 g, 3.0 mmol) in 20 mL of

THF.

Add sodium cyanoborohydride (0.19 g, 3.0 mmol) and a small amount of bromocresol green

as an indicator.

Slowly add a 1.5 mL THF solution of p-toluenesulfonic acid (0.57 g, 3.0 mmol) dropwise over

approximately 1 hour, maintaining the pH of the reaction between 3.5 and 5.0.

Continue stirring the reaction mixture at room temperature for 1 hour.
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Remove the solvent by rotary evaporation.

Partition the residue between ethyl acetate (30 mL) and saturated saline.

Wash the organic phase sequentially with saturated sodium bicarbonate solution (20 mL)

and saturated saline.

Dry the organic phase and evaporate to dryness.

Dissolve the obtained residue in 10 mL of ethanol.

Add 3.6 mL of 1M sodium hydroxide solution (3.6 mmol) and stir at room temperature for 30

minutes.

Remove the solvent by rotary evaporation.

Dissolve the residue in ethyl acetate and extract with water.

Evaporate the organic layer under reduced pressure.

Purify the residue by column chromatography using a 5% methanol in dichloromethane

solution as the eluent to afford tert-butyl 2-isopropylhydrazinecarboxylate (0.4 g, 77%

yield).[2]

Characterization Data
The synthesized product can be characterized by various analytical techniques.

Technique Data

¹H NMR (300 MHz, CDCl₃)
δ 6.03 (s, 1H, NH), 3.92 (s, 1H, NH), 3.14 (m,

1H), 1.46 (s, 9H), 1.02 (d, 6H, J=6 Hz)

¹³C NMR (300 MHz, CDCl₃) δ 157.2, 80.8, 51.2, 28.7, 21.0

Thin Layer Chromatography Rf = 0.44 (5% methanol in dichloromethane)

Source:[2]
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Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of tert-Butyl 2-
isopropylhydrazinecarboxylate.

Start Materials:
- tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate

- NaBH3CN
- p-TsOH

Reductive Amination
(THF, pH 3.5-5.0)

Workup:
- Rotary Evaporation
- Extraction (EtOAc)

- Washes (NaHCO3, Saline)

Hydrolysis
(NaOH, EtOH)

Workup:
- Rotary Evaporation

- Extraction (EtOAc/Water)

Purification:
Column Chromatography

Final Product:
tert-Butyl 2-isopropylhydrazinecarboxylate

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl 2-isopropylhydrazinecarboxylate.

Safety Information
It is important to handle tert-Butyl 2-isopropylhydrazinecarboxylate with appropriate safety

precautions.

Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Users should consult the full Safety Data Sheet (SDS) from the supplier before handling this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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